Cas no 588702-64-1 (3-(Trifluoromethyl)quinoline-2-carboxylic acid)

• Product Name: 3-(Trifluoromethyl)quinoline-2-carboxylic acid
• CAS No: 588702-64-1
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• MDL: MFCD08458127
• CID: 1027002
• PubChem ID: 12025165
• Update Time: 2025-04-20

3-(Trifluoromethyl)quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)quinoline-2-carboxylic acid
• AKOS015894004
• DB-072533
• 3-(Trifluoromethyl)quinoline-2-carboxylicacid
• SB69382
• CVSCZIGOYYGAGL-UHFFFAOYSA-N
• TS-03366
• SCHEMBL4308291
• 3-trifluoromethylquinolin-2-carboxylic acid
• 588702-64-1
• DTXSID80476007

• MDL： MFCD08458127
• Inchi： 1S/C11H6F3NO2/c12-11(13,14)7-5-6-3-1-2-4-8(6)15-9(7)10(16)17/h1-5H,(H,16,17)
• InChI Key： CVSCZIGOYYGAGL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=C2C=CC=CC2=C1)(F)F

Computed Properties

• Exact Mass: 241.03506292g/mol
• Monoisotopic Mass: 241.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.481±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125-127 ºC (chloroform )
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids